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Compound of Interest

Compound Name: 4-Butoxy-2,3-difluorophenol

Cat. No.: B150618

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Butoxy-2,3-difluorophenol. Due to the limited availability of experimental data for this specific
compound in public literature and safety data sheets[1], this guide also includes data for
structurally related compounds to offer a comparative context for researchers. Furthermore,
detailed experimental protocols for determining key physical properties are provided to assist in
the empirical characterization of this and similar molecules.

Core Physical Properties

Experimental data on the primary physical properties of 4-Butoxy-2,3-difluorophenol, such as
melting point, boiling point, and density, are not readily available in reviewed scientific literature
or safety data sheets[1]. The information available is limited to its chemical identifiers.

Table 1: Known and Calculated Properties of 4-Butoxy-2,3-difluorophenol

Property Value Source
CAS Number 136239-68-4 [1][21[3]
Molecular Formula C10H12F202 Inferred
Molecular Weight 202.20 g/mol Calculated

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b150618?utm_src=pdf-interest
https://www.benchchem.com/product/b150618?utm_src=pdf-body
https://www.benchchem.com/product/b150618?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F435988.pdf
https://www.benchchem.com/product/b150618?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F435988.pdf
https://www.benchchem.com/product/b150618?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F435988.pdf
https://www.2abiotech.net/show_product.html?pro_id=138121
https://www.seedior.com/product/detail-295366.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

In the absence of specific experimental data for 4-Butoxy-2,3-difluorophenol, the following
table presents the physical properties of structurally analogous compounds. This information
can serve as a valuable reference for estimating the potential properties of the target
compound.

Table 2: Physical Properties of Structurally Related Compounds

Molecular ) . . .
. Melting Point Boiling Point
Compound CAS Number Weight ( g/mol
(°C) (°C)
)
2,3-
] 6418-38-8 130.09 39-42 54 @ 25 mmHg
Difluorophenol
2,4-
) 367-27-1 130.09 29-32 149-151
Difluorophenol
4-n-Butoxy-2,6- ] ]
) 1373920-65-0 202.20 Not Available Not Available
difluorophenol
4-Ethoxy-2,3- ] )
126163-56-2 174.15 Not Available Not Available

difluorophenol

Experimental Protocols

For researchers synthesizing or working with 4-Butoxy-2,3-difluorophenol, the following are
generalized, standard laboratory protocols for the determination of its key physical properties.

Determination of Melting Point

The melting point is a critical indicator of a solid compound's purity.[4][5][6]
Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)

e Thermometer
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e Spatula
¢ Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: A small amount of the dry, crystalline 4-Butoxy-2,3-difluorophenol is
placed on a clean, dry watch glass. The sample should be crushed into a fine powder using
a spatula or mortar and pestle.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
A sample height of 2-3 mm is ideal.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned so that the bulb is level with the sample.

e Heating and Observation: The sample is heated rapidly to a temperature approximately 15-
20°C below the expected melting point. The heating rate is then reduced to 1-2°C per
minute.

o Data Recording: The temperature at which the first drop of liquid appears (the onset of
melting) and the temperature at which the entire sample becomes a clear liquid (completion
of melting) are recorded. This range is the melting point of the sample. A pure compound will
have a sharp melting point range of 1-2°C.

Determination of Boiling Point

The boiling point provides information about the volatility of a liquid compound.[7][8][9][10]
Apparatus:

o Small test tube or fusion tube

e Capillary tube (sealed at one end)

e Thermometer
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e Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)
e Clamp and stand

Procedure:

Sample Preparation: A small volume (a few milliliters) of liquid 4-Butoxy-2,3-difluorophenol
is placed in the small test tube.

o Capillary Inversion: A capillary tube, with its sealed end uppermost, is placed inside the test
tube containing the liquid.

o Apparatus Assembly: The test tube is attached to a thermometer with a rubber band or
clamp, ensuring the sample and the thermometer bulb are at the same level. This assembly
is then immersed in the heating bath.

o Heating and Observation: The heating bath is heated gently. As the temperature rises, air
trapped in the capillary tube will expand and bubble out.

o Data Recording: Heating is continued until a steady stream of bubbles emerges from the
open end of the capillary tube. The heat source is then removed, and the liquid is allowed to
cool slowly. The temperature at which the bubbling stops and the liquid begins to enter the
capillary tube is recorded as the boiling point.

Determination of Solubility

Understanding a compound's solubility in various solvents is crucial for purification, formulation,
and biological studies.[11][12][13]

Apparatus:

Small test tubes

Graduated pipette or burette

Spatula (for solid samples)

Vortex mixer or stirring rod
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e Arange of solvents (e.g., water, ethanol, acetone, hexane)
Procedure:

e Sample Preparation: A pre-weighed small amount of 4-Butoxy-2,3-difluorophenol (e.g., 10
mgq) is placed into a series of clean, dry test tubes.

e Solvent Addition: A known volume of the first solvent (e.g., 1 mL) is added to the first test
tube.

e Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod
for a set period (e.g., 60 seconds).

o Observation: The sample is observed to determine if it has completely dissolved. If it has, the
compound is considered soluble in that solvent at that concentration.

e Incremental Solvent Addition: If the sample is not fully dissolved, the solvent can be added in
small, measured increments with continued agitation until the solid is completely dissolved.
The total volume of solvent required is then recorded.

o Repeat for Other Solvents: This process is repeated with a new sample for each of the
selected solvents.

Visualizations
Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the determination of the melting point of
a solid organic compound like 4-Butoxy-2,3-difluorophenol.

Sample Preparation Melting Point Measurement Data Analysis

Crush Sample to Load Sampie into AN Piace Capillary in Rapid Heating Slow Heating Observe Melting | [Record Temperature Compare with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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